3-(3-aminopropyl)-6-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione hydrochloride

• IUPAC Name: 3-(3-aminopropyl)-6-methyl-1H-thieno[2,3-d]pyrimidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C10H13N3O2S.ClH/c1-6-5-7-8(16-6)12-10(15)13(9(7)14)4-2-3-11;/h5H,2-4,11H2,1H3,(H,12,15);1H
• InChI Key: YNMYXGARAGBEKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)NC(=O)N(C2=O)CCCN.Cl
• Molecular Formula: C10H14ClN3O2S
• Molecular Weight: 275.76 g/mol
• CAS No.: 2109294-30-4

Description

3-(3-aminopropyl)-6-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione hydrochloride is a useful research compound. Its molecular formula is C10H14ClN3O2S and its molecular weight is 275.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

This compound is part of the thieno[2,3-d]pyrimidine-2,4-dione derivatives class, which has been explored for their potent antagonistic activities against the GnRH receptor, aiming to treat reproductive diseases. Research has indicated that certain substitutions on the thieno[2,3-d]pyrimidine core structure significantly impact receptor binding activity, suggesting a broad potential in designing new therapeutic agents (Guo et al., 2003).

Biological Activities and Applications

Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for various biological activities, including their potential as inhibitors of adenosine kinase, platelet aggregation, leukemia, and cancer. These compounds have shown significant promise in medicinal chemistry due to their diverse biological activities and potential therapeutic applications (El-Gazzar et al., 2006).

Novel Synthesis Methods

Innovative methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids have been developed, showcasing the versatility of this chemical structure in synthetic organic chemistry. These methodologies offer new routes to synthesize various derivatives, potentially expanding the utility of compounds like 3-(3-aminopropyl)-6-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione hydrochloride in drug discovery and development (Santilli et al., 1971).

Antimicrobial and Anticancer Potential

Research into thieno[2,3-d]pyrimidines has also delved into their antimicrobial and anticancer properties, with studies synthesizing new derivatives and evaluating their efficacy against various bacterial strains and cancer cell lines. This highlights the compound's potential role in developing new treatments for infectious diseases and cancer (More et al., 2013).

Mechanism of Action

Target of Action

Similar compounds, such as pyrido[2,3-d]pyrimidine derivatives, have been found to target dihydrofolate reductase (dhfr), some kinases, and the biotin carboxylase .

Mode of Action

It is suggested that the compound interacts with its targets, leading to changes in their function .

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, including those involved in dna repair damage .

Pharmacokinetics

Similar compounds have been found to have good pharmacokinetic properties, suggesting that they may have good bioavailability .

Result of Action

Similar compounds have been found to result in genomic dysfunction and cell death .

Action Environment

The degree of lipophilicity of similar compounds, which is an important environmental factor, allows them to diffuse easily into cells .